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Compound of Interest

Compound Name:
3-Bromo-2-methoxy-4-

methylpyridine

Cat. No.: B1291409 Get Quote

This technical guide provides a comprehensive overview of the physical properties of 3-
Bromo-2-methoxy-4-methylpyridine, tailored for researchers, scientists, and professionals in

drug development. This document collates available data on its physical characteristics and

provides context through comparative data of similar compounds.

Core Compound Data
3-Bromo-2-methoxy-4-methylpyridine is a halogenated and methylated pyridine derivative.

Its chemical structure is fundamental to its utility as a building block in organic synthesis,

particularly in the development of novel pharmaceutical and agrochemical agents.[1]

Physical Properties
Precise experimental values for several key physical properties of 3-Bromo-2-methoxy-4-
methylpyridine, such as melting point, boiling point, and density, are not readily available in

publicly accessible scientific literature or commercial databases. However, based on its

chemical structure and information from suppliers, it is described as a colorless liquid at room

temperature.[1]

For comparative purposes, the table below summarizes the available physical data for 3-
Bromo-2-methoxy-4-methylpyridine alongside the experimentally determined properties of

closely related pyridine derivatives. This comparative data can offer researchers valuable

insights into the expected physical behavior of the target compound.
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Property
3-Bromo-2-
methoxy-4-
methylpyridine

3-Bromo-2-
methoxypyridi
ne

3-Bromo-4-
methylpyridine

2-Bromo-4-
methylpyridine

CAS Number 717843-51-1[2] 13472-59-8[3] 3430-22-6[4][5] 4926-28-7

Molecular

Formula
C₇H₈BrNO[2] C₆H₆BrNO[3] C₆H₆BrN[4][5] C₆H₆BrN

Molecular Weight 202.05 g/mol 188.02 g/mol [3] 172.02 g/mol [5] 172.02 g/mol

Physical State
Colorless

liquid[1]
Liquid[3] Liquid[4] Liquid

Melting Point
Data not

available

Data not

available

Data not

available

Data not

available

Boiling Point
Data not

available

Data not

available

199-200 °C (lit.)

[5]

87 °C/10 mmHg

(lit.)

Density
Data not

available

1.5856 g/mL at

25 °C[3]

1.549 g/mL at 25

°C (lit.)[5][6]

1.545 g/mL at 25

°C (lit.)

Refractive Index
Data not

available
n20/D 1.566[3]

n20/D 1.56 (lit.)

[5]
n20/D 1.561 (lit.)

Solubility
Data not

available

Data not

available

Soluble in

Chloroform,

Methanol[5]

Data not

available

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 3-Bromo-2-
methoxy-4-methylpyridine are not available. However, standard methodologies would be

employed for such characterizations. Below is a representative protocol for determining the

boiling point of a liquid compound.

Determination of Boiling Point (Micro-method)
Objective: To determine the boiling point of a small sample of a liquid compound, such as 3-
Bromo-2-methoxy-4-methylpyridine.
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Apparatus:

Thiele tube

High-boiling point mineral oil

Thermometer (calibrated)

Small test tube (e.g., 50 x 6 mm)

Capillary tube (sealed at one end)

Bunsen burner or other heat source

Stand and clamp

Procedure:

A small amount of the liquid sample (a few drops) is placed into the small test tube.

The capillary tube, with its sealed end upwards, is placed into the test tube containing the

liquid.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The thermometer and test tube assembly are immersed in the mineral oil within the Thiele

tube, ensuring the side arm of the Thiele tube is not blocked.

The Thiele tube is gently heated at the side arm.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is carefully adjusted to maintain a steady stream of bubbles.

The heat source is removed, and the liquid is allowed to cool slowly.
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The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.

The procedure should be repeated to ensure an accurate and reproducible reading.

Synthesis Workflow
While a specific, detailed synthesis protocol for 3-Bromo-2-methoxy-4-methylpyridine is not

readily available in the reviewed literature, a plausible synthetic route can be inferred from

established pyridine chemistry. A common approach to introduce a bromine atom at the 3-

position of a pyridine ring is through a Sandmeyer-type reaction starting from the

corresponding 3-aminopyridine. The methoxy and methyl groups would be present on the

starting pyridine or introduced in earlier synthetic steps.

The following diagram illustrates a generalized synthetic workflow for the preparation of a

substituted bromopyridine from an aminopyridine precursor.

4-Methyl-3-aminopyridine Precursor Diazotization
(NaNO2, HBr, low temp.)

Sandmeyer Reaction
(CuBr) 3-Bromo-4-methylpyridine Product

Click to download full resolution via product page

Generalized synthesis of a 3-bromopyridine derivative.

This diagram outlines the key transformations in a typical Sandmeyer reaction for the synthesis

of an aryl bromide from an aniline derivative. The specific conditions for the synthesis of 3-
Bromo-2-methoxy-4-methylpyridine would require experimental optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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